2-(Tetrahydrofuran-2-yl)benzoic acid

• IUPAC Name: 2-(oxolan-2-yl)benzoic acid
• InChI: InChI=1S/C11H12O3/c12-11(13)9-5-2-1-4-8(9)10-6-3-7-14-10/h1-2,4-5,10H,3,6-7H2,(H,12,13)
• InChI Key: SXDYQCRWFFLATQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)C2=CC=CC=C2C(=O)O
• Molecular Formula: C11H12O3
• Molecular Weight: 192.21 g/mol

Description

2-(Tetrahydrofuran-2-yl)benzoic acid is a chemical compound with the molecular formula C11H12O3. It has been mentioned in the context of being a degradation product of certain herbicides.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzene ring attached to a carboxylic acid group and a tetrahydrofuran ring.

Scientific Research Applications

1. Crystal Structures in Metal Complexes

2-(Tetrahydrofuran-2-yl)benzoic acid has been studied in the context of its role in crystal structures of metal complexes. For example, in manganese(I) and rhenium(I) complexes, this compound does not coordinate to the metal but rather positions near other ligands, affecting the overall structure of the complex (Lense, Guzei, Andersen, & Thao, 2018).

2. Acaricidal Activity

The derivative of this compound, benzoic acid-2-benzyloxy-3,4-tetrahydrofuran diester, has shown significant acaricidal activity. It interferes with energy metabolism in mites, affecting processes like the citric acid cycle and oxidative phosphorylation pathway (Li et al., 2022).

3. Synthesis of Complex Organic Compounds

This compound plays a role in the synthesis of complex organic compounds like 5,6-dihydro-4H-pyrrolo[1,2-a][1,4]benzodiazepines, demonstrating its utility in organic chemistry and pharmaceuticals (Schindler, Mokrov, Likhosherstov, & Gewald, 2008).

4. Resolution of Acid Strength

The compound has been used in studies to determine the dissociation constants of substituted benzoic acids in tetrahydrofuran, showcasing its role in understanding acid strength in various solvents (Barbosa, Barrón, Bosch, & Rosés, 1992).

5. Isolation of Large Poly-oxo Clusters

This compound has been used in the synthesis of new poly-oxo-metalate species, like the {U38} motif, which is a complex containing 38 uranium centers, stabilized by benzoate and THF molecules (Falaise et al., 2013).

Mechanism of Action

Target of Action

It’s worth noting that benzofuran compounds, which share a similar structure, have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that benzofuran compounds may interact with a variety of cellular targets.

Mode of Action

The mode of action of similar compounds, such as benzofuran derivatives, involves interactions with various cellular targets leading to changes in cell function . The exact nature of these interactions and the resulting changes would depend on the specific targets involved.

Biochemical Pathways

Given the broad range of biological activities exhibited by benzofuran compounds, it is likely that multiple pathways are affected . The downstream effects of these interactions would depend on the specific pathways and targets involved.

Result of Action

Benzofuran compounds have been shown to exhibit a range of biological activities, suggesting that they can induce various molecular and cellular changes .